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Compound of Interest

Compound Name: Isoxazole-3-carbaldehyde

Cat. No.: B1319062 Get Quote

An In-depth Technical Guide to the Health and Safety of Isoxazole-3-carbaldehyde

Introduction
Isoxazole-3-carbaldehyde is a heterocyclic aldehyde that serves as a versatile intermediate

and building block in organic synthesis.[1] Its applications are prominent in the development of

pharmaceuticals and agrochemicals, where the isoxazole ring and aldehyde functionality allow

for the construction of more complex, biologically active molecules.[1][2] Given its role in

research and development, a thorough understanding of its health and safety profile is

essential for professionals in laboratory and industrial settings. This guide provides

comprehensive safety data, handling procedures, and emergency protocols for isoxazole-3-
carbaldehyde, compiled from available safety data sheets and chemical information sources.

Chemical and Physical Properties
Understanding the physical state and chemical properties of a substance is the first step in safe

handling. Isoxazole-3-carbaldehyde is typically a solid or colorless liquid, and its key

properties are summarized below.[1][3]
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Property Value Source(s)

CAS Number 89180-61-0 [1][4][5][6]

Molecular Formula C₄H₃NO₂ [1][6]

Molecular Weight 97.07 g/mol [1][6]

Appearance White Solid / Colorless liquid [1][3]

Synonyms
1,2-Oxazole-3-carbaldehyde,

3-Isoxazolecarboxaldehyde
[1][6]

Storage Temperature 0-8 °C [1]

Hazard Identification and GHS Classification
Isoxazole-3-carbaldehyde is classified as hazardous under the Globally Harmonized System

(GHS). The primary hazards include acute oral toxicity, skin irritation, serious eye irritation, and

potential for skin sensitization.[5][6] A consolidated summary of its GHS classification from

various suppliers is provided below.
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Hazard Class Category
Hazard Statement
(H-code)

Source(s)

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
[5][6]

Skin Irritation Category 2
H315: Causes skin

irritation
[5]

Serious Eye Irritation Category 2 / 2A
H319: Causes serious

eye irritation
[5][6]

Skin Sensitization Category 1
H317: May cause an

allergic skin reaction
[6]

Specific target organ

toxicity – single

exposure

Category 3
H335: May cause

respiratory irritation
[5]

Combustible Liquid Category 4
H227: Combustible

liquid
[5]

GHS Label Elements:

Pictogram(s):

alt text

Signal Word:Warning[5][6]

Precautionary Statements (Consolidated):[5][6]

Prevention: P261, P264, P270, P280

Response: P301 + P312, P302 + P352, P305 + P351 + P338

Disposal: P501

The logical workflow for determining and communicating these hazards is illustrated in the

diagram below.
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Hazard Assessment

Classification

Hazard Communication

Output

Toxicological Data
(e.g., LD50, Irritation Studies)

GHS Hazard Classification
(e.g., Acute Tox. 4, Eye Irrit. 2)

Physical-Chemical Data
(e.g., Flash Point)

Signal Word
('Warning')

Pictogram
(GHS07)

Hazard Statements
(H302, H319, etc.)

Precautionary Statements
(P261, P280, etc.)

Safety Data Sheet (SDS)

Product Label
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Step 1: Hazard Identification

Step 2: Exposure Assessment

Step 3: Risk Characterization

Step 4: Risk Control

Identify Intrinsic Hazards
(Review SDS: H302, H315, H319, H317)

Assess Exposure Potential
(Inhalation, Dermal, Ingestion)

(Frequency, Duration)

Characterize Risk
(Combine Hazard and Exposure Info)

Engineering Controls
(Fume Hood)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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